Cas no 1086063-76-4 (1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid)

• Product Name: 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid
• CAS No: 1086063-76-4
• MF: C₅H₈BN₃O₃
• MW: 168.946320533752
• MDL: MFCD16621235
• CID: 2115629
• PubChem ID: 67450758
• Update Time: 2025-05-22

1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• B-[1-(2-amino-2-oxoethyl)-1H-pyrazol-4-yl]Boronic acid
• (1-(2-Amino-2-oxoethyl)-1H-pyrazol-4-yl)boronic acid
• 1-(2-amino-2-oxoethyl)-1h-pyrazol-4-ylboronic acid
• 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid

• MDL： MFCD16621235
• Inchi： 1S/C5H8BN3O3/c7-5(10)3-9-2-4(1-8-9)6(11)12/h1-2,11-12H,3H2,(H2,7,10)
• InChI Key： SQXHCAGQPLMTSM-UHFFFAOYSA-N
• SMILES： OB(C1C=NN(C=1)CC(N)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 101

Additional information on 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid

Comprehensive Overview of 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid (CAS No. 1086063-76-4)

1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid (CAS No. 1086063-76-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its unique structure, featuring a pyrazole ring and a carbamoylmethyl substituent, makes it a versatile intermediate for designing bioactive molecules.

The growing demand for boronic acid-based compounds in targeted drug delivery and cancer therapeutics has placed 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid at the forefront of medicinal chemistry. Researchers are particularly interested in its potential to inhibit enzyme activity or modulate protein-protein interactions, aligning with trends in precision medicine. Recent studies highlight its role in developing proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins.

From a synthetic perspective, this compound’s boronic acid group enables efficient C-C bond formation, critical for constructing complex molecular architectures. Its stability under physiological conditions and compatibility with green chemistry protocols further enhance its appeal. Industry professionals frequently search for "boronic acid derivatives in drug design" or "pyrazole-based building blocks," reflecting its relevance in high-throughput screening and fragment-based drug discovery.

Environmental and regulatory considerations also drive interest in 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid. Unlike traditional reagents, it aligns with sustainable chemistry principles, reducing waste in multi-step syntheses. FAQs like "How to handle boronic acids safely?" or "Applications of pyrazole boronic esters" underscore its practical significance. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, 1-(carbamoylmethyl)-1H-pyrazol-4-ylboronic acid (CAS No. 1086063-76-4) exemplifies innovation in organoboron chemistry, bridging academic research and industrial applications. Its adaptability to bioconjugation and catalysis positions it as a key player in advancing therapeutic development and material science.